2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile
Overview
Description
2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile is a chemical compound with the molecular formula C8H6Cl2N2 and a molecular weight of 201.05 g/mol . It is primarily used for research purposes.
Molecular Structure Analysis
The molecular structure of 2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile consists of a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The ring is substituted at the 2 and 6 positions with chlorine atoms, at the 4 and 5 positions with methyl groups, and at the 3 position with a carbonitrile group .Scientific Research Applications
Organic Synthesis Intermediates
This compound serves as a valuable intermediate in organic synthesis. Its unique structure, featuring chloro and nitrile groups, makes it a versatile building block for constructing complex organic molecules. It’s particularly useful in synthesizing heterocyclic compounds, which are prevalent in many pharmaceuticals .
Pharmaceutical Research
In pharmaceutical research, 2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile is explored for creating new medicinal therapies. Its derivatives are being studied for their potential as selective muscarinic receptor 4 (M4) positive allosteric modulators. Such compounds have shown promise in preclinical models of schizophrenia .
Agrochemical Development
The chloro and nitrile functionalities of this compound are of interest in the development of new agrochemicals. Researchers are investigating its use in creating more effective and environmentally friendly pesticides and herbicides .
Dyestuff Field
In the dyestuff industry, this compound’s derivatives can be used to develop novel dyes with unique properties. Its ability to undergo various chemical reactions allows for the creation of dyes with specific affinities for different materials .
Material Science
2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile: can be used in material science research to modify the surface properties of materials. Its chemical structure could be key in developing new coatings or additives that enhance material durability or functionality .
Analytical Chemistry
This compound is also significant in analytical chemistry, where it may be used as a standard or reagent in various chemical analyses, such as chromatography or spectrometry, due to its well-defined properties .
Catalysis
The compound’s structure allows it to act as a ligand in catalysis, potentially leading to new catalytic systems that are more efficient or selective. This could have wide-ranging implications for industrial chemistry and process optimization .
Environmental Science
Lastly, in environmental science, the compound’s derivatives could be used to detect or neutralize pollutants. Its reactivity with other organic and inorganic substances makes it a candidate for developing sensors or cleaning agents .
properties
IUPAC Name |
2,6-dichloro-4,5-dimethylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl2N2/c1-4-5(2)7(9)12-8(10)6(4)3-11/h1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKAFKNVKTHACRN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=C1C#N)Cl)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90551192 |
Source
|
| Record name | 2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90551192 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile | |
CAS RN |
56704-30-4 |
Source
|
| Record name | 2,6-Dichloro-4,5-dimethyl-3-pyridinecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=56704-30-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90551192 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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